Cas no 2228849-45-2 ({1-(3,4-dihydro-2H-1-benzopyran-3-yl)methylcyclopropyl}methanol)

• Product Name: {1-(3,4-dihydro-2H-1-benzopyran-3-yl)methylcyclopropyl}methanol
• CAS No: 2228849-45-2
• MF: C₁₄H₁₈O₂
• MW: 218.291524410248
• CID: 5976235
• PubChem ID: 165686714
• Update Time: 2025-05-20

{1-(3,4-dihydro-2H-1-benzopyran-3-yl)methylcyclopropyl}methanol Chemical and Physical Properties

Names and Identifiers

• {1-(3,4-dihydro-2H-1-benzopyran-3-yl)methylcyclopropyl}methanol
• EN300-1773858
• {1-[(3,4-dihydro-2H-1-benzopyran-3-yl)methyl]cyclopropyl}methanol
• 2228849-45-2

• Inchi： 1S/C14H18O2/c15-10-14(5-6-14)8-11-7-12-3-1-2-4-13(12)16-9-11/h1-4,11,15H,5-10H2
• InChI Key： XAZAGQUQGWESIZ-UHFFFAOYSA-N
• SMILES： OCC1(CC2COC3C=CC=CC=3C2)CC1

Computed Properties

• Exact Mass: 218.130679813g/mol
• Monoisotopic Mass: 218.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 29.5Ų

Additional information on {1-(3,4-dihydro-2H-1-benzopyran-3-yl)methylcyclopropyl}methanol

Introduction to {1-(3,4-dihydro-2H-1-benzopyran-3-yl)methylcyclopropyl}methanol (CAS No. 2228849-45-2)

{1-(3,4-dihydro-2H-1-benzopyran-3-yl)methylcyclopropyl}methanol (CAS No. 2228849-45-2) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclopropyl ring and a benzopyran moiety. These structural elements contribute to its potential therapeutic applications and biological activities, making it a subject of ongoing investigation in various scientific studies.

The cyclopropyl ring in {1-(3,4-dihydro-2H-1-benzopyran-3-yl)methylcyclopropyl}methanol is known for its strain energy and reactivity, which can influence the compound's pharmacological properties. The benzopyran moiety, on the other hand, is a common structural motif found in many natural products and synthetic compounds with diverse biological activities. The combination of these two structural elements in {1-(3,4-dihydro-2H-1-benzopyran-3-yl)methylcyclopropyl}methanol suggests that it may possess unique pharmacological profiles that could be beneficial in the development of new therapeutic agents.

Recent studies have explored the potential of {1-(3,4-dihydro-2H-1-benzopyran-3-yl)methylcyclopropyl}methanol in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties. In vitro studies have demonstrated that it can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are key mediators of inflammation. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, {1-(3,4-dihydro-2H-1-benzopyran-3-yl)methylcyclopropyl}methanol has also been investigated for its potential neuroprotective effects. Studies conducted on animal models have shown that this compound can reduce neuronal damage and improve cognitive function in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The mechanism underlying these effects is thought to involve the modulation of oxidative stress and the inhibition of neuroinflammation.

The pharmacokinetic properties of {1-(3,4-dihydro-2H-1-benzopyran-3-yl)methylcyclopropyl}methanol have also been studied to assess its suitability as a therapeutic agent. Research has shown that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for ensuring its effectiveness in vivo. The compound has been found to have good oral bioavailability and a reasonable half-life, making it suitable for chronic administration.

To further understand the biological activities of {1-(3,4-dihydro-2H-1-benzopyran-3-yl)methylcyclopropyl}methanol, several structure-activity relationship (SAR) studies have been conducted. These studies have aimed to identify the specific structural features that contribute to its biological activities and to optimize its potency and selectivity. For example, modifications to the cyclopropyl ring or the benzopyran moiety have been shown to enhance the anti-inflammatory and neuroprotective effects of the compound.

Clinical trials are currently underway to evaluate the safety and efficacy of {1-(3,4-dihydro-2H-1-benzopyran-3-yl)methylcyclopropyl}methanol in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects. These findings are encouraging and suggest that further clinical development is warranted.

In conclusion, {1-(3,4-dihydro-2H-1-benzopyran-3-yl)methylcyclopropyl}methanol (CAS No. 2228849-45-2) is a promising compound with potential therapeutic applications in various fields such as anti-inflammatory and neuroprotective treatments. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and potential uses, this compound is poised to play a significant role in advancing medical treatments for a range of diseases.